Cas no 1305324-57-5 (1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate)

• Product Name: 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate
• CAS No: 1305324-57-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD20487078
• CID: 4693276
• Update Time: 2025-06-14

1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate
• 1-tert-butyl 6-methyl 2H,3H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate
• 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate, AldrichCPR
• 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo-[2,3-b]pyridine-1,6-dicarboxylate
• 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate

• MDL： MFCD20487078
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-8-7-9-5-6-10(12(17)19-4)15-11(9)16/h5-6H,7-8H2,1-4H3
• InChI Key： AYWUZJMFTGOGIZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C=CC(C(=O)OC)=N2)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Topological Polar Surface Area: 68.7

1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo2,3-bpyridine-1,6-dicarboxylate

Comprehensive Overview of 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate (CAS No. 1305324-57-5)

The compound 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate (CAS No. 1305324-57-5) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its unique pyrrolopyridine core, serves as a critical intermediate in the development of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate has surged, driven by their potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders. The compound's dicarboxylate moiety and tert-butyl group enhance its stability and bioavailability, making it a valuable scaffold for optimizing drug candidates. Researchers frequently search for synthetic routes and scalability of such intermediates, reflecting the growing emphasis on process chemistry in the pharmaceutical industry.

One of the most discussed topics in organic synthesis is the efficient construction of fused-ring systems, and this compound exemplifies the challenges and opportunities in this area. The pyrrolo[2,3-b]pyridine framework is particularly noteworthy due to its presence in several FDA-approved drugs and investigational compounds. As such, CAS No. 1305324-57-5 is often explored in the context of structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in pharmacological properties.

From a green chemistry perspective, the synthesis of 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate has also been a focus, with researchers seeking catalyst-free or solvent-minimized protocols to reduce environmental impact. This aligns with the broader industry trend toward sustainable manufacturing practices. Additionally, the compound's chirality and potential for enantioselective synthesis are areas of active investigation, as these factors are crucial for developing highly selective therapeutics.

In the realm of computational chemistry, CAS No. 1305324-57-5 has been studied for its molecular docking properties, particularly in interactions with biological targets such as enzymes and receptors. The integration of AI-driven drug design tools has further accelerated the exploration of this compound, with machine learning models predicting its binding affinities and metabolic stability. Such advancements underscore the intersection of traditional synthetic methods and cutting-edge technology in modern research.

For those sourcing 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate, questions often arise regarding its purity standards, storage conditions, and supplier reliability. Ensuring GMP compliance and batch-to-batch consistency is paramount, especially for pharmaceutical applications. Furthermore, the compound's NMR and HPLC characterization data are frequently requested, highlighting the importance of analytical validation in quality control.

In summary, 1-tert-Butyl 6-methyl 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-1,6-dicarboxylate (CAS No. 1305324-57-5) represents a pivotal building block in drug development, with its applications spanning targeted therapies, chemical biology, and material science. Its relevance to contemporary research trends ensures its continued prominence in scientific literature and industrial workflows.